Cas no 900005-84-7 (N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide
• CAS No: 900005-84-7
• MF: C₂₄H₃₁N₅O₃
• MW: 437.534645318985
• CID: 5492500
• PubChem ID: 18583614
• Update Time: 2025-07-09

N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 900005-84-7
• N1-(3-acetamidophenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
• AKOS024678308
• N-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide
• N'-(3-acetamidophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]oxamide
• F2762-0160
• N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide

• Inchi： 1S/C24H31N5O3/c1-17(30)26-19-7-6-8-20(15-19)27-24(32)23(31)25-16-22(29-13-4-5-14-29)18-9-11-21(12-10-18)28(2)3/h6-12,15,22H,4-5,13-14,16H2,1-3H3,(H,25,31)(H,26,30)(H,27,32)
• InChI Key： OIMFHTLCAYAOPG-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=C(C=1)NC(C)=O)=O)NCC(C1C=CC(=CC=1)N(C)C)N1CCCC1

Computed Properties

• Exact Mass: 437.24268987g/mol
• Monoisotopic Mass: 437.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide

Compound CAS No. 900005-84-7: N-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide

The compound with CAS No. 900005-84-7, known as N-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N'-(3-acetamidophenyl)ethanediamide, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug delivery systems and its ability to modulate cellular responses, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by the presence of a ethanediamide backbone, which serves as a connecting framework for two distinct aromatic groups. One of these groups is a 3-acetamidophenyl moiety, while the other is a 4-(dimethylamino)phenyl group attached to a pyrrolidine ring. This combination of functional groups imparts the molecule with both hydrophilic and hydrophobic properties, enhancing its solubility and bioavailability. The pyrrolidine ring adds flexibility to the molecule, allowing it to adopt various conformations that are critical for its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step reactions. Researchers have employed techniques such as Suzuki coupling and nucleophilic substitution to construct the molecule with high precision. The use of green chemistry principles in these syntheses has not only improved yield but also reduced environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of biological activity, this compound has shown remarkable potential as a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential application in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its antiproliferative effects on cancer cells have been reported, making it a candidate for anticancer drug development.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical trials indicate that it exhibits favorable absorption and distribution properties, with minimal toxicity at therapeutic doses. Its ability to penetrate the blood-brain barrier has been particularly noted, highlighting its potential for treating central nervous system disorders.

One of the most exciting developments involving this compound is its use as a drug delivery carrier. Its amphiphilic nature allows it to form self-assembled nanoparticles, which can encapsulate hydrophobic drugs and enhance their delivery to target sites. This application has been explored in cancer therapy, where it has shown improved efficacy compared to conventional delivery systems.

Looking ahead, ongoing research is focused on optimizing the therapeutic index of this compound by modifying its structural features to enhance efficacy and reduce side effects. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

In conclusion, the compound with CAS No. 900005-84-7 represents a promising advancement in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicine.